State-of-the-art in the study of three-dimensional radical copolymerisation

Russian Chemical Reviews Pub Date: DOI: 10.1070/RC2004v073n03ABEH000843

Abstract

The state-of-the art in the study of three-dimensional radical copolymerisation of multifunctional vinyl compounds with various monomers has been analysed. The mechanisms of relationships between copolymerisation kinetics with structure-physical transformations of the reaction medium and structures of cross-linked polymers are discussed. The key role of spectroscopic monitoring methods in the in situ studies of structure–kinetics relationships in three-dimensional radical copolymerisation is demonstrated. New approaches to control over these processes based on the use of chain transfer catalysis and living radical polymerisation are considered. The bibliography includes 178 references.

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Journal Name：Russian Chemical Reviews
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